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Compound of Interest

Compound Name: 1,3-Dimethylimidazolidine

Cat. No.: B15366825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Dimethyl-2-imidazolidinone (DMI), a cyclic urea, is a high-boiling, polar aprotic solvent with

exceptional thermal and chemical stability.[1][2] Its high dielectric constant and excellent

solvating power for a wide range of organic and inorganic compounds make it an effective

reaction medium in various catalytic processes.[3][4] DMI is often considered a safer substitute

for carcinogenic solvents like hexamethylphosphoramide (HMPA).[2] This document provides

detailed application notes and protocols for the use of DMI as a reaction medium in key

catalytic reactions, including nucleophilic aromatic substitution and polymerization reactions.

Key Properties of 1,3-Dimethyl-2-imidazolidinone
(DMI)
A comprehensive understanding of the physicochemical properties of DMI is crucial for its

effective application in catalysis.
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Property Value Reference

CAS Number 80-73-9 [1]

Molecular Formula C₅H₁₀N₂O [1]

Molar Mass 114.15 g/mol [1]

Boiling Point 222-226 °C [1][3]

Melting Point 7.5-8.2 °C [1][3]

Flash Point 95-120 °C [3]

Density 1.056 g/mL at 25 °C [1]

Dielectric Constant
High (enables dissolution of

salts)
[3][4]

Solubility
Soluble in water, toluene, and

many organic solvents
[1]

Applications in Catalysis
DMI's unique properties make it a versatile solvent for a range of catalytic reactions, particularly

those involving polar transition states or requiring high temperatures.

Nucleophilic Aromatic Substitution (SNAr) Reactions
DMI is an excellent solvent for various nucleophilic substitution reactions, including the

synthesis of phenylether derivatives, amino compounds, and fluorobenzene derivatives.[3] Its

high polarity and ability to solvate cations accelerate anionic nucleophilic reactions.[3]

Logical Workflow for SNAr Reactions in DMI

Caption: General workflow for a nucleophilic aromatic substitution reaction using DMI as the

solvent.

Application Note: Ullmann Condensation for Diaryl Ether Synthesis
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The Ullmann condensation, a copper-catalyzed reaction to form diaryl ethers, benefits from

polar aprotic solvents that can facilitate the coupling of an aryl halide with an alcohol or phenol.

DMI's high boiling point and stability make it a suitable medium for these often high-

temperature reactions.

Experimental Protocol: Synthesis of a Diaryl Ether via Ullmann Condensation (Hypothetical

Protocol based on General Principles)

Disclaimer: This is a representative protocol based on the principles of the Ullmann reaction

and the properties of DMI. Researchers should optimize conditions for their specific substrates.

Reagent Preparation: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon

or nitrogen), combine the aryl halide (1.0 equiv.), the phenol (1.2 equiv.), copper(I) catalyst

(e.g., CuI, 5-10 mol%), and a suitable ligand (e.g., an N,N-dimethylglycine, 10-20 mol%).

Solvent Addition: Add anhydrous 1,3-dimethyl-2-imidazolidinone (DMI) to the flask to achieve

a desired concentration (e.g., 0.5 M).

Base Addition: Add a suitable base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 equiv.).

Reaction Execution: Heat the reaction mixture to the desired temperature (typically 120-180

°C) with vigorous stirring.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or gas chromatography (GC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an

organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble

inorganic salts.

Extraction: Wash the filtrate with water and brine. Dry the organic layer over anhydrous

sodium sulfate.

Purification: Concentrate the organic layer under reduced pressure and purify the crude

product by column chromatography on silica gel or recrystallization to obtain the desired

diaryl ether.
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Polymerization Reactions
DMI is particularly well-suited for the synthesis of high-performance, heat-resistant polymers

such as polyamides and polyimides.[2][3] It effectively dissolves the monomers and the

resulting polymers, facilitating the formation of high molecular weight products.[3]

Signaling Pathway for Polyimide Synthesis in DMI
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Click to download full resolution via product page

Caption: Pathway for the two-step synthesis of polyimides in DMI.

Application Note: Synthesis of Aromatic Polyamides

DMI serves as an excellent reaction solvent for the thermal polycondensation of aromatic

diisocyanates and aromatic dicarboxylic acids to produce high molecular weight aromatic

polyamides. The purification of DMI to remove protonic impurities is crucial for achieving a high

degree of polymerization.[5]

Experimental Protocol: Synthesis of an Aromatic Polyamide

This protocol is based on a patented process and should be adapted and optimized for specific

monomers and desired polymer properties.[5]
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Solvent Purification: Prior to use, purify DMI by bringing it into contact with a composite salt

containing MgO and/or SiO₂ to remove protonic impurities.[5]

Monomer Dissolution: In a reaction vessel equipped with a mechanical stirrer, nitrogen inlet,

and a condenser, dissolve the aromatic dicarboxylic acid (1.0 equiv.) in the purified DMI at an

elevated temperature (e.g., 100 °C).[5]

Catalyst Addition: Add a suitable polycondensation catalyst.

Diisocyanate Addition: Slowly add the aromatic diisocyanate (1.0 equiv.) to the reaction

mixture.

Polymerization: Heat the reaction mixture to a temperature in the range of 150-200 °C for a

period of 30 minutes to 5 hours, or until the evolution of carbon dioxide ceases.[5]

Polymer Isolation: After cooling to room temperature, precipitate the polyamide by pouring

the reaction mixture into a non-solvent such as methanol or water.

Purification and Drying: Collect the polymer by filtration, wash it thoroughly with the non-

solvent and water, and dry it under vacuum at an elevated temperature.

Conclusion
1,3-Dimethyl-2-imidazolidinone is a highly effective polar aprotic solvent for a variety of catalytic

reactions. Its high boiling point, excellent thermal and chemical stability, and strong solvating

power make it particularly suitable for nucleophilic aromatic substitution and high-temperature

polymerization reactions. The provided application notes and protocols serve as a starting point

for researchers to explore the utility of DMI in their specific catalytic systems. As with any

chemical process, optimization of reaction conditions is essential to achieve the desired

outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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